(2E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H16ClNO2/c1-2-21-16-10-8-15(9-11-16)19-17(20)12-5-13-3-6-14(18)7-4-13/h3-12H,2H2,1H3,(H,19,20)/b12-5+
• InChI Key: OTWHVWSRHXODOH-LFYBBSHMSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO2
• DSSTOX Substance ID: DTXSID50351150
• Molecular Weight: 301.8 g/mol
• CAS No.: 5365-92-4

Description

(2E)-3-(4-Chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide is a synthetic cinnamanilide derivative characterized by a trans-configured α,β-unsaturated carbonyl system. Its structure includes a 4-chlorophenyl group attached to the propenamide backbone and a 4-ethoxyphenyl anilide moiety. This compound belongs to a class of molecules extensively studied for antimicrobial properties, particularly against gram-positive bacteria (e.g., Staphylococcus aureus, MRSA) and mycobacteria . The chloro and ethoxy substituents influence both lipophilicity and electronic properties, which are critical for biological activity and pharmacokinetic behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide typically involves the reaction of 4-chlorobenzaldehyde with 4-ethoxyaniline in the presence of a base, followed by the addition of an appropriate acylating agent. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorophenyl and ethoxyphenyl groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

(2E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-3-(4-chlorophenyl)-N-(4-ethoxyphenyl)prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The biological activity of cinnamanilides is highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Compound Name	Substituents (R1, R2)	Key Activities	Cytotoxicity (IC50, μM)	Lipophilicity (logD)	Reference
Target Compound	R1: 4-Cl; R2: 4-OEt	Moderate anti-staphylococcal activity	>10 (low cytotoxicity)	~3.8 (predicted)
(2E)-3-(3,4-diCl-Ph)-N-[4-CF3-Ph]prop-2-enamide	R1: 3,4-diCl; R2: 4-CF3	Broad-spectrum antibacterial (MIC: 0.5–1 μM vs. MRSA, M. tuberculosis)	5–10 (moderate)	~5.2
(2E)-N-[3,5-bis(CF3)-Ph]-3-Ph-prop-2-enamide	R1: H; R2: 3,5-bis(CF3)	High activity vs. S. aureus (MIC: 0.25 μM)	>10	~4.9
(2E)-N-(4-F-Ph)-3-[4-CF3-Ph]prop-2-enamide	R1: 4-CF3; R2: 4-F	Moderate antifungal activity	>10	~4.1
(2E)-N-(3-Cl-Ph)-3-Ph-prop-2-enamide	R1: H; R2: 3-Cl	Weak activity (MIC: >10 μM)	>10	~2.8

Key Observations :

• Chlorination: The presence of a 4-chlorophenyl group (target compound) enhances antimicrobial activity compared to non-chlorinated analogs (e.g., R1: H). However, 3,4-dichloro derivatives (e.g., compound 2j in ) exhibit superior potency due to increased lipophilicity and electron-withdrawing effects, albeit with higher cytotoxicity .
• Anilide Substituents : The 4-ethoxy group in the target compound provides moderate lipophilicity (logD ~3.8), balancing solubility and membrane permeability. In contrast, trifluoromethyl (CF3) groups (e.g., R2: 4-CF3) significantly increase logD (~5.2) and antibacterial efficacy but may elevate cytotoxicity .
• Substituent Position : Para-substitution on the anilide ring (e.g., 4-OEt, 4-CF3) generally improves antimicrobial activity compared to meta- or ortho-substituted analogs, as seen in the weak activity of 3-Cl derivatives .

Physicochemical and ADMET Properties

• Lipophilicity : Chlorine and CF3 groups increase logD, improving membrane permeability but risking off-target toxicity. The target compound’s logD (~3.8) aligns with optimal ranges for oral bioavailability .
• Metabolic Stability : Ethoxy groups are less prone to oxidative metabolism than methoxy groups, suggesting favorable metabolic stability for the target compound .